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Compound of Interest

Compound Name: Dimethylolurea

Cat. No.: B1678115

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
synthesis of slow-release nitrogen fertilizers derived from dimethylolurea. The information is
intended to guide researchers in the development and evaluation of enhanced efficiency
fertilizers aimed at improving nutrient uptake by plants and minimizing environmental nitrogen
loss.

Introduction

Conventional nitrogen fertilizers, such as urea, are highly soluble and prone to rapid loss from
the soil through leaching and volatilization. This reduces their efficiency and can lead to
environmental pollution. Slow-release fertilizers (SRFs) offer a solution by gradually releasing
nitrogen in a manner that is synchronized with the nutritional needs of crops. Dimethylolurea,
an intermediate in the synthesis of urea-formaldehyde (UF) resins, is a key precursor for a
class of SRFs.[1] By controlling the polymerization of dimethylolurea, fertilizers with varying
nitrogen release characteristics can be produced.[2] These fertilizers offer the benefits of a high
nitrogen content, low burn potential, and the ability to tailor nitrogen release rates.

Synthesis of Dimethylolurea
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The foundational step in producing these SRFs is the synthesis of dimethylolurea from urea
and formaldehyde. This reaction is typically carried out under alkaline conditions.

Chemical Reaction

The reaction proceeds in two stages, starting with the formation of monomethylolurea, which
then reacts with another formaldehyde molecule to form dimethylolurea.

Stage 1: Formation of Monomethylolurea
CO(NH2z)2 + CH20 - CO(NH2)(NHCH20H)
Stage 2: Formation of Dimethylolurea

CO(NH2)(NHCH20H) + CH20 — CO(NHCH2O0H):

Experimental Protocol for Dimethylolurea Synthesis

This protocol is based on established laboratory procedures and can be scaled as needed.

Materials:

Urea (30.0 g)

o Formaldehyde solution (37% w/w, 81.2 g)

o Sodium hydroxide (NaOH) solution (10% w/w) or other suitable base (e.g., Ba(OH)z,
NaH2POa4)

o Ethanol

e Deionized water

e 250 mL four-neck round-bottom flask

e Mechanical stirrer

e Thermometer
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Constant temperature water bath
pH meter or pH indicator strips
Buchner funnel and filter paper
Vacuum flask

Drying oven

Procedure:

Reaction Setup: In a 250 mL four-neck round-bottom flask equipped with a mechanical stirrer
and a thermometer, add 81.2 g of 37% formaldehyde solution.

Addition of Urea: While stirring, add 30.0 g of urea to the formaldehyde solution. Continue
stirring until the urea is completely dissolved. The molar ratio of formaldehyde to urea in this
protocol is approximately 2:1.

pH Adjustment: Adjust the pH of the solution to between 8.0 and 9.0 using a 10% NaOH
solution. Monitor the pH carefully.

Reaction: Place the flask in a constant temperature water bath and maintain the temperature
at 60°C. Allow the reaction to proceed for 2 hours with continuous stirring.

Observation and Continued Reaction: After 2 hours, the solution may become turbid.
Continue the reaction for an additional 30 minutes.

Cooling and Crystallization: Remove the flask from the water bath and cool it in a refrigerator
overnight to allow for the crystallization of dimethylolurea.

Filtration and Washing: Collect the white solid product by vacuum filtration using a Buchner
funnel. Wash the crystals first with ethanol and then with deionized water.

Drying: Dry the purified dimethylolurea in a constant temperature oven at 60°C until a
constant weight is achieved.

Expected Yield and Characterization
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 Yield: The typical yield for this synthesis is approximately 62-80%.

e Melting Point: The melting point of the synthesized dimethylolurea is expected to be in the
range of 128-137°C.

o Characterization: The structure of the synthesized dimethylolurea can be confirmed using
Fourier-transform infrared spectroscopy (FTIR) and nuclear magnetic resonance (NMR)
spectroscopy.

Synthesis of Slow-Release Fertilizer via
Polymerization of Dimethylolurea

To achieve a slower nitrogen release, dimethylolurea is polymerized to form longer-chain
methylene urea polymers. This is typically achieved through melt polycondensation under
acidic conditions.

Chemical Reaction

The polymerization involves the condensation of dimethylolurea molecules, releasing water
and forming methylene bridges (-CH2-) between urea units.

n CO(NHCH20H)z2 - [-NH-CO-NH-CH2-]n + n H20

Experimental Protocol for Melt Polycondensation

Materials:

Synthesized dimethylolurea

Acid catalyst (e.g., dilute HCI or H2S0Oa4)

High-temperature reactor or round-bottom flask with a heating mantle

Stirrer

Vacuum line

Procedure:
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» Melt Dimethylolurea: Place the dried dimethylolurea into the reactor and heat it to its
melting point.

 Acidification: Once the dimethylolurea is molten, carefully add a small amount of acid
catalyst to lower the pH.

e Polycondensation: Continue heating and stirring the mixture. The polycondensation reaction
will proceed, and water will be evolved. Applying a vacuum can help to remove the water and
drive the reaction to completion. The viscosity of the melt will increase as the polymer chains
grow.

e Cooling and Grinding: Once the desired degree of polymerization is achieved (indicated by
the viscosity), cool the polymer and then grind it into granules of the desired size for fertilizer
application.

Data Presentation

Synthesis Parameters for Dimethylolurea

Parameter Value Reference
Urea 30.0g

Formaldehyde (37%) 8l.2¢g

Formaldehyde:Urea Molar 201

Ratio

Reaction Temperature 60°C

Reaction Time 2.5 hours

pH 8.0-9.0

Yield ~62%

Melting Point 128 - 136°C

Nitrogen Release Profiles

The nitrogen release rate is a critical parameter for evaluating the performance of slow-release
fertilizers. The following table summarizes typical nitrogen release data from soil incubation
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studies.
o Nitrogen Release after 90
Fertilizer Type Reference
days (%)
Urea 89 - 100%
Urea-Formaldehyde (UF) 46 - 73%

Impact on Crop Yield

Studies have shown that the application of dimethylolurea-based fertilizers can lead to
increased crop yields compared to conventional urea.

. Yield Increase vs.
Crop Fertilizer Treatment + Reference
rea

Controlled Release
8-12% and 9-11%
Wheat and Corn Urea (from ) [1]
] respectively
Dimethylolurea)

Nitrogen Leaching

A key benefit of slow-release fertilizers is the reduction in nitrogen leaching.

Relative Total Nitrogen

Fertilizer Type . Reference
Leaching
Urea High
Dimethylolurea (DMU) Significantly Reduced [3]
Visualizations

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b1678115?utm_src=pdf-body
https://www.researchgate.net/publication/333596034_Dimethylolurea_as_a_Novel_Slow-Release_Nitrogen_Source_for_Nitrogen_Leaching_Mitigation_and_Crop_Production
https://www.researchgate.net/publication/292520580_Synthesis_and_characterization_of_dimethylolurea_and_its_condensation_polymer
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Dimethylolurea Synthesis
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Caption: Experimental workflow for the synthesis of dimethylolurea.
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Caption: Pathway for the polymerization of dimethylolurea to a slow-release fertilizer.

Conclusion

The synthesis of slow-release nitrogen fertilizers from dimethylolurea presents a promising
approach to enhance nitrogen use efficiency in agriculture. The protocols outlined in these
application notes provide a foundation for researchers to produce and evaluate these
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materials. The provided data demonstrates the potential of dimethylolurea-based fertilizers to
increase crop Yyields while reducing nitrogen losses to the environment. Further research can
focus on optimizing polymerization conditions to achieve even more precise control over
nitrogen release profiles for specific crop and soil conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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